Cas no 2172158-53-9 (5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo3,2-cazepine-2-carboxylic acid)

• Product Name: 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo3,2-cazepine-2-carboxylic acid
• CAS No: 2172158-53-9
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5154731
• PubChem ID: 137949923
• Update Time: 2025-05-26

5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo3,2-cazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(tert-butoxy)carbonyl]-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid
• 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo3,2-cazepine-2-carboxylic acid

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-6-4-5-10-9(8-15)7-11(19-10)12(16)17/h7H,4-6,8H2,1-3H3,(H,16,17)
• InChI Key： WDVVOFQWNNNNMR-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC2OC(C(O)=O)=CC=2C1

Additional information on 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo3,2-cazepine-2-carboxylic acid

Introduction to 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid (CAS No. 2172158-53-9)

5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid, identified by the CAS number 2172158-53-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of fused heterocyclic structures, specifically incorporating a fused furo[3,2-c]azepine core, which is a privileged scaffold in drug discovery due to its structural complexity and biological relevance. The presence of a tert-butoxy carbonyl (Boc) protecting group at the 5-position of the molecule underscores its utility as an intermediate in the synthesis of more complex bioactive molecules.

The furo[3,2-c]azepine moiety itself is a versatile pharmacophore that has been extensively explored for its potential in modulating various biological pathways. Its unique bicyclic structure combines the characteristics of both furan and azepine rings, offering a rich landscape for interactions with biological targets. In recent years, there has been a surge in research focusing on heterocyclic compounds as therapeutic agents, and 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid stands out as a promising candidate for further development.

The Boc protecting group is strategically positioned to safeguard the carboxylic acid functionality during synthetic manipulations. This protection is crucial in multi-step organic synthesis, where selective functionalization is often required. The Boc group not only prevents unwanted side reactions but also allows for subsequent modifications at other reactive sites within the molecule. This feature makes 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid a valuable building block for constructing more elaborate pharmacological entities.

In the realm of medicinal chemistry, the development of novel scaffolds that mimic natural products or known drug molecules is a key strategy for discovering new therapeutic agents. The furo[3,2-c]azepine scaffold has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The introduction of additional substituents or modifications can fine-tune these activities to target specific diseases more effectively. Given its structural complexity and potential biological relevance, 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid represents an exciting area for further investigation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow researchers to rapidly evaluate the binding affinity and selectivity of various compounds against biological targets. The structural features of 5-(tert-butoxy)carbonyl-4H,5H,6H,7H,8H-furo[3,2-c]azepine-2-carboxylic acid, particularly the fused heterocyclic system and the Boc protected carboxyl group, make it an ideal candidate for such screening programs.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to construct the furo[3,2-c]azepine core while maintaining regioselectivity throughout the process. Techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations are often utilized to achieve the desired structure efficiently.

Once synthesized, 5-(tert-butoxy)carbonyl-4H,5H,6H、7 H、8 H -furo [ 3、 2 - c ] azepine - 2 - carboxylic acid can be further functionalized to produce derivatives with enhanced pharmacological properties. For instance, replacing or modifying the Boc group with other protecting groups or introducing additional substituents at various positions on the molecule can lead to compounds with improved solubility、bioavailability，and target specificity。

The potential applications of this compound extend across multiple therapeutic areas。For example，compounds based on the furo[3、2-c]azepine scaffold have shown promise in treating neurological disorders due to their ability to interact with central nervous system receptors。Additionally，the structural motifs present in this compound may also be relevant in developing treatments for infectious diseases or cancer。

As research continues，the understanding of how structural modifications influence biological activity will continue to evolve。This knowledge will be instrumental in designing more effective drugs that target specific disease pathways with high precision。The versatility of 5-(tert-butoxy)carbonyl - 4 H、 5 H、 6 H、 7 H、 8 H - furo [ 3、 2 - c ] azepine - 2 - carboxylic acid as a synthetic intermediate makes it a valuable tool in this endeavor。

In conclusion, 5-(tert-butoxy)carbonyl - 4 H、 5 H、 6 H、 7 H、 8 H - furo [ 3、 2 - c ] azepine - 2 - carboxylic acid (CAS No.2172158-53-9) is a significant compound with broad applications in pharmaceutical research。Its unique structural features，combined with its synthetic utility，position it as a key intermediate for developing novel bioactive molecules。As advancements in medicinal chemistry continue，this compound is poised to play an important role in future drug discovery efforts。